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Compound of Interest

Compound Name: (-)-Avarone

Cat. No.: B13796134 Get Quote

For researchers, scientists, and drug development professionals handling (-)-Avarone, a

natural product classified as a quinone, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1] While a specific Safety Data Sheet (SDS)

for (-)-Avarone is not readily available, the following guidelines, based on the general handling

of hazardous laboratory chemicals and quinone-containing compounds, provide essential

procedural information for its safe disposal.

Core Safety and Handling Principles
Before initiating any disposal procedure, it is imperative to adhere to standard laboratory safety

protocols. This includes wearing appropriate personal protective equipment (PPE), such as

chemical-resistant gloves, safety goggles, and a lab coat. All handling of (-)-Avarone should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any dust or aerosols.

Quantitative Data Summary
Due to the absence of a specific SDS for (-)-Avarone, detailed quantitative data on toxicity and

environmental hazards are limited. However, based on the properties of similar compounds, a

cautious approach is warranted. The following table summarizes key identifiers for (-)-Avarone.

[1][2]
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Property Value

CAS Number 55303-99-6

Molecular Formula C₂₁H₂₈O₂

Molecular Weight 312.45 g/mol

Chemical Class Natural Products, Quinones

General hazard information for similar chemical structures suggests that compounds in this

class may be harmful if swallowed, cause skin and eye irritation, and potentially have long-

lasting harmful effects on aquatic life.[3]

Step-by-Step Disposal Protocol
The proper disposal of (-)-Avarone must be carried out in accordance with local, regional, and

national environmental regulations. The following is a generalized, step-by-step protocol:

Waste Identification and Segregation:

Pure (-)-Avarone and any materials heavily contaminated with it (e.g., weighing boats,

pipette tips) should be collected in a designated, clearly labeled hazardous waste

container.

The container must be made of a material compatible with organic compounds and

securely sealed.

Do not mix (-)-Avarone waste with other incompatible waste streams.

Container Labeling:

The hazardous waste container must be labeled with the full chemical name, "(-)-
Avarone," and the appropriate hazard pictograms (e.g., harmful, irritant, environmentally

hazardous).

Include the date of waste generation and the name of the responsible researcher or

laboratory.
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Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area away from heat, sparks, and incompatible materials.[4]

The storage area should be clearly marked as a hazardous waste accumulation point.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Provide the EHS department or contractor with all available information about the waste,

including its chemical identity and any known hazards.

Never dispose of (-)-Avarone down the drain or in regular trash, as this can lead to

environmental contamination.[3][5]

Decontamination of Labware:

Glassware and equipment that have come into contact with (-)-Avarone should be

decontaminated.

Rinse the equipment with a suitable organic solvent (e.g., ethanol or acetone) in a fume

hood.

Collect the rinse solvent as hazardous waste in a separate, appropriately labeled

container.

After the initial solvent rinse, wash the glassware with soap and water.

Experimental Workflow for Disposal
The logical flow for the proper disposal of (-)-Avarone is illustrated in the following diagram.
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Caption: Workflow for the safe disposal of (-)-Avarone.
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Accidental Release Measures
In the event of a spill, the following measures should be taken:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation. Remove all sources of ignition.[6]

Containment: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department in accordance

with your institution's policies.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of (-)-Avarone, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13796134#avarone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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